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Compound of Interest

Compound Name: Fluopsin C

Cat. No.: B14170345 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for handling Fluopsin C, including operational and disposal

plans.

Personal Protective Equipment (PPE)
When handling Fluopsin C, it is crucial to use appropriate personal protective equipment to

prevent exposure.[1] The following table summarizes the required PPE:
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Body Part Protective Equipment Specifications

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles.[1]

Must meet ANSI Z.87.1 1989

standard. A face shield may be

required for splash hazards.[2]

[3]

Skin

Chemical-resistant gloves

(e.g., nitrile).[2] Protective

clothing.[1] Laboratory coat.

Inspect gloves before use.[2]

Wear a lab coat buttoned and

covering as much skin as

possible.[2]

Respiratory Respirator (if necessary).

Use if engineering controls

(e.g., fume hood) are

insufficient to control exposure

to dust or fumes.[2]

Feet Closed-toe shoes.
Shoes must cover the entire

foot.[2]

Hazard Identification and Precautionary Statements
Fluopsin C is classified with the following hazards, and the corresponding precautionary

statements should be strictly followed.
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Hazard Class Hazard Statement Precautionary Statement

Skin Irritation (Category 2)[1] H315: Causes skin irritation.[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[1]

Eye Irritation (Category 2)[1]
H319: Causes serious eye

irritation.[1]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Respiratory Irritation (Category

3)[1]

H335: May cause respiratory

irritation.[1]

P304+P340: IF INHALED:

Remove casualty to fresh air

and keep at rest in a position

comfortable for breathing.[1]

First Aid Measures
In case of exposure to Fluopsin C, immediate first aid is critical.
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Exposure Route First Aid Procedure

Skin Contact

Wash with plenty of soap and water.[1] Remove

contaminated clothing and wash before reuse.

[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses, if present and easy

to do, and continue rinsing.[1]

Inhalation

Remove the individual to fresh air and keep

them at rest in a comfortable position for

breathing.[1] If breathing is irregular or stops,

administer artificial respiration. Call a physician.

[1]

Ingestion
Avoid ingestion.[1] If swallowed, seek immediate

medical attention.

Operational and Disposal Plans
A clear plan for handling and disposing of Fluopsin C is essential for laboratory safety.

Handling and Storage
Proper handling and storage procedures minimize the risk of exposure and maintain the

integrity of the compound.

Aspect Procedure

Handling

Avoid contact with skin, eyes, and clothing.[1]

Avoid ingestion and inhalation.[1] Avoid

prolonged or repeated exposure.[1] Wash

thoroughly after handling.[1]

Storage
Store in a well-ventilated place.[1] Keep the

container tightly closed.[1]

Spill and Disposal Procedures
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In the event of a spill or when disposing of Fluopsin C, follow these guidelines:

Procedure Steps

Spill Cleanup

Ventilate the affected area.[1] Collect the spilled

material in closed and suitable containers for

disposal.[1] Thoroughly clean the contaminated

areas.[1]

Disposal

Dissolve or mix the material with a combustible

solvent and burn in a chemical incinerator

equipped with an afterburner and exhaust air.[1]

Dispose of waste according to applicable laws.

[1]

Experimental Workflow for Handling Fluopsin C
The following diagram outlines the standard workflow for handling Fluopsin C in a laboratory

setting.

Caption: Workflow for safe handling of Fluopsin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14170345#personal-protective-equipment-for-
handling-fluopsin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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